Cas no 2679928-59-5 (rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2679928-59-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5644428
• PubChem ID: 165917463
• Update Time: 2025-06-07

rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679928-59-5
• rac-(1R,2S)-1-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• EN300-28274909
• rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-4-5-16-10(15)12-11(9(13)14)6-8(11)7(2)3/h4,7-8H,1,5-6H2,2-3H3,(H,12,15)(H,13,14)/t8-,11+/m0/s1
• InChI Key： HHEXHDXQJZLSKL-GZMMTYOYSA-N
• SMILES： OC([C@]1(C[C@H]1C(C)C)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid

Introducing rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2679928-59-5): A Novel Compound with Potential Applications in Medicinal Chemistry

The compound rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid, identified by its CAS number 2679928-59-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in the development of new therapeutic agents. The unique structural features of this compound, including its cyclopropane core and enantiomeric purity, make it a promising candidate for further investigation in various biological and pharmacological contexts.

One of the most striking aspects of rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid is its stereochemical configuration. The presence of a cyclopropane ring introduces a rigid framework that can influence the compound's interactions with biological targets. Additionally, the enantiomeric purity (racemic mixture of (1R,2S) isomers) ensures that the compound's pharmacological properties are not biased toward a single stereoisomer, which is crucial for achieving optimal therapeutic effects while minimizing side effects.

The functional groups present in this compound, such as the (prop-2-en-1-yloxy)carbonylamino moiety and the propan-2-yl substituent, contribute to its chemical diversity and reactivity. These groups can be exploited to modulate the compound's biological activity, making it a versatile scaffold for drug design. For instance, the (prop-2-en-yloxy) part of the molecule can serve as a linker to connect different pharmacophores, while the carbonylamino group can participate in hydrogen bonding or form salt bridges with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid with greater accuracy. These computational studies have highlighted the potential of this compound as a lead structure for further optimization. By leveraging machine learning algorithms and molecular docking techniques, scientists can rapidly screen large libraries of analogs to identify derivatives with enhanced potency and selectivity.

In vitro studies have begun to unravel the biological profile of rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid, revealing promising activities in several disease models. Initial experiments have demonstrated its ability to modulate key cellular pathways involved in inflammation and pain perception. The cyclopropane ring is particularly noteworthy for its ability to engage with specific pockets on target proteins, potentially leading to novel mechanisms of action compared to existing therapeutics.

The synthesis of this compound presents both challenges and opportunities for organic chemists. The cyclopropane core requires careful handling to maintain its integrity during functionalization, while the presence of multiple stereocenters necessitates precise synthetic strategies to achieve high enantiomeric purity. Recent innovations in asymmetric synthesis have provided new tools for constructing complex molecules like this one efficiently and in high yield.

Future research directions for rac-(1R,2S)-1-{(prop-2-en-1-yloxy)carbonylamino}-2-(propan-2-yl)cyclopropane-1-carboxylic acid include exploring its potential as an intermediate in multistep synthetic routes to more complex drug candidates. Additionally, investigating its interactions with biological targets at a molecular level will provide valuable insights into its mechanism of action. These studies could pave the way for the development of new treatments targeting various diseases where this compound shows promise.

The versatility of rac-(1R,2S)-1-{(prop-2-en-yloxy)carbonylamino}-2-(propanamido)cyclopropane carboxylic acid (CAS No. 2679938) suggests that it could be adapted for use in multiple therapeutic areas. Whether it serves as a lead compound or a building block for larger molecules, its unique structural features make it a valuable asset in medicinal chemistry research. As our understanding of its properties grows, so too will its potential applications in drug discovery and development.